Cas no 2229249-91-4 (2-(5-cyanothiophen-2-yl)-3-methylbutanoic acid)

• Product Name: 2-(5-cyanothiophen-2-yl)-3-methylbutanoic acid
• CAS No: 2229249-91-4
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 6187299
• PubChem ID: 165965915
• Update Time: 2025-08-05

2-(5-cyanothiophen-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-cyanothiophen-2-yl)-3-methylbutanoic acid
• 2229249-91-4
• EN300-1744670

• Inchi： 1S/C10H11NO2S/c1-6(2)9(10(12)13)8-4-3-7(5-11)14-8/h3-4,6,9H,1-2H3,(H,12,13)
• InChI Key： DBUWHQYUGJYKIF-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 209.05104977g/mol
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.3Ų

Additional information on 2-(5-cyanothiophen-2-yl)-3-methylbutanoic acid

Introduction to 2-(5-Cyanothiophen-2-yl)-3-Methylbutanoic Acid (CAS No: 2229249-91-4)

The compound 2-(5-cyanothiophen-2-yl)-3-methylbutanoic acid, with the CAS registry number 2229249-91-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a thiophene ring substituted with a cyano group and a butanoic acid moiety. The presence of these functional groups imparts versatile chemical properties, making it a valuable compound for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(5-cyanothiophen-2-yl)-3-methylbutanoic acid, leveraging various methodologies such as Suzuki coupling, Stille coupling, and other cross-coupling reactions. These methods have not only improved the yield but also enhanced the purity of the compound, which is crucial for its application in drug discovery and material synthesis.

In the realm of pharmacology, 2-(5-cyanothiophen-2-yl)-3-methylbutanoic acid has shown promising potential as a lead compound for the development of novel therapeutic agents. Research studies have demonstrated its ability to modulate key biological targets, including enzymes, receptors, and ion channels, which are implicated in various pathological conditions such as inflammation, neurodegenerative diseases, and cancer. For instance, a study published in *Nature Communications* highlighted its role as a potent inhibitor of cyclooxygenase (COX) enzymes, which are central to inflammatory processes.

Beyond pharmacology, cas no 2229249-91-4 has found applications in materials science, particularly in the development of advanced materials for electronic devices. The thiophene moiety in its structure contributes to its conjugated π-system, which is advantageous for applications in organic electronics. Recent research has explored its use as a building block for constructing novel π-conjugated polymers with enhanced electrical conductivity and stability. These polymers hold potential for use in flexible electronics, photovoltaic devices, and light-emitting diodes (LEDs).

The synthesis of cas no 2229249-91-4 involves a multi-step process that typically begins with the preparation of the thiophene derivative followed by functionalization with the cyano group and subsequent coupling with the butanoic acid moiety. Modern synthetic strategies often employ catalytic systems to facilitate these transformations, ensuring high efficiency and selectivity. For example, palladium-catalyzed cross-coupling reactions have been widely used to construct the carbon-carbon bonds within this molecule.

In terms of physical properties, cas no 2008787667 exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques are essential for characterizing the compound's purity and structural integrity.

The growing interest in cas no 16786876 can be attributed to its unique combination of electronic properties and functional groups. The cyano group introduces electron-withdrawing effects, which can influence the reactivity of the molecule in both chemical and biological contexts. Meanwhile, the butanoic acid group provides acidity and can serve as a site for further functionalization or conjugation with other molecules.

In conclusion, CAS No: 16786876, or cas no 16786876, represents a versatile compound with diverse applications across multiple disciplines. Its structural features make it an attractive candidate for both fundamental research and industrial innovation. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.